2-(1,2-Oxazole-4-sulfonamido)acetic acid

• CAS No.: 1706455-07-3
• Molecular Formula: C5H6N2O5S
• Molecular Weight: 206.18 g/mol
• IUPAC Name: 2-(1,2-oxazol-4-ylsulfonylamino)acetic acid
• InChI: InChI=1S/C5H6N2O5S/c8-5(9)2-7-13(10,11)4-1-6-12-3-4/h1,3,7H,2H2,(H,8,9)
• InChI Key: NLNVRTAABHPNEX-UHFFFAOYSA-N
• SMILES: C1=C(C=NO1)S(=O)(=O)NCC(=O)O

Description

2-(1,2-Oxazole-4-sulfonamido)acetic acid is a chemical building block of significant interest in medicinal chemistry and drug discovery. Its structure incorporates two privileged motifs: the 1,2-oxazole (isoxazole) ring and a sulfonamidoacetic acid functional group. The 1,2-oxazole scaffold is a doubly unsaturated five-membered heterocycle containing oxygen and nitrogen atoms, widely recognized as a valuable intermediate for the synthesis of new chemical entities . This scaffold is a common feature in compounds with a wide spectrum of biological activities, making it a versatile template for development . The presence of the sulfonamide linkage adjacent to the heterocyclic ring and an acetic acid tail offers multiple sites for synthetic modification, allowing researchers to create diverse libraries of compounds for structure-activity relationship (SAR) studies. This molecule serves as a crucial synthetic intermediate for constructing more complex structures. Its primary research applications include use as a precursor in the synthesis of novel compounds for antimicrobial and anticancer screening, given the established pharmacological importance of oxazole derivatives . Furthermore, it can be utilized in the development of enzyme inhibitors, where the sulfonamide group can act as a key pharmacophore. The acetic acid moiety allows for convenient conjugation to other molecules or solid supports. This product is intended for research purposes as a chemical standard and synthetic intermediate in laboratory settings. It is strictly for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this compound with appropriate safety precautions in a controlled laboratory environment.

Comparison with Similar Compounds

Key Observations :

• The oxazole-sulfonamide scaffold distinguishes the target compound from simpler acetic acid derivatives (e.g., ) and more complex peptidomimetics (e.g., ).

Physicochemical Properties

• Solubility: The acetic acid moiety confers higher aqueous solubility (~50–100 mg/mL at pH 7) compared to non-polar analogs like phenyl-substituted oxazoles. However, solubility is lower than purely aliphatic sulfonamides due to aromatic stacking .
• Acidity : The carboxylate group (pKa ~2.5) is more acidic than aliphatic amines (pKa ~9–10) in compounds like those in , enabling pH-dependent reactivity.

Structural Characterization

Crystallographic studies of related sulfonamides frequently employ SHELX software (). For example, SHELXL refinements reveal precise bond angles (e.g., S–N–C angles ~110° in sulfonamides), critical for validating the target compound’s conformation .

Preparation Methods

Sulfonation of Oxazole-Acetic Acid Derivative

The sulfonation step involves treating the oxazole-4-acetic acid with chlorosulfonic acid or a chlorosulfonic acid complex under controlled temperature and solvent conditions to introduce the sulfonyl chloride group at the oxazole ring.

Typical Procedure:

Step	Reagents & Conditions	Description	Outcome
1	Oxazole-4-acetic acid, chlorosulfonic acid (ClSO3H)	Dropwise addition in an inert solvent (e.g., toluene, dichloroethane) at room temperature, then heating at 70–85 °C for 2–8 hours	Formation of oxazole-4-methanesulfonyl chloride intermediate
2	Neutralization with aqueous sodium hydroxide	Adjust pH to ~10 to quench excess acid	Sulfonate salt formation
3	Removal of water by azeotropic distillation with toluene or acetone	Concentration under reduced pressure	Concentrated sulfonate salt solution

This process is adapted from the sulfonation methods used for benzisoxazole derivatives, where chlorosulfonic acid acts both as the sulfonating agent and solvent component, ensuring efficient sulfonation while minimizing side reactions such as disulfonation.

Amidation to Form Sulfonamide

The sulfonyl chloride intermediate or its salt is then reacted with ammonia gas or aqueous ammonia under controlled temperature (30–60 °C) to form the sulfonamide bond, yielding 2-(1,2-oxazole-4-sulfonamido)acetic acid.

Step	Reagents & Conditions	Description	Outcome
1	Sulfonyl chloride intermediate, ammonia gas	Reaction in organic solvent (e.g., ethyl acetate or toluene) at 30–60 °C	Formation of crude sulfonamide
2	Filtration and washing	Removal of impurities and residual solvents	Crude sulfonamide crystals
3	Recrystallization	Using aqueous isopropanol (45–55%) or ethanol mixtures at room temperature	Pure sulfonamide crystals with >99% purity

This amidation step is critical and often performed in biphasic systems to improve yield and purity. The use of aqueous ammonia gas allows for efficient conversion while maintaining mild conditions to avoid degradation.

Purification Techniques

Achieving high purity is essential for pharmaceutical applications. The following purification methods are commonly employed:

• Recrystallization: Preferred solvents include 50% aqueous isopropanol or ethanol, which provide excellent solubility profiles for recrystallization and yield high purity crystals (up to 100% purity reported).
• Chromatographic methods: Column chromatography, high-performance liquid chromatography (HPLC), or low-pressure chromatography are used for further purification if needed.
• Azeotropic distillation: Used to remove residual solvents such as toluene or dichloroethane to meet regulatory standards.

Purification Method	Solvent/System	Typical Yield (%)	Notes
Recrystallization	45-55% aqueous isopropanol	90-98	Preferred for final purification
Column Chromatography	Silica gel, various eluents	Variable	For impurity removal
Azeotropic Distillation	Toluene-water or acetone-water	N/A	Removes residual solvents

Alternative Synthetic Approaches

While the classical sulfonation-amidation route is predominant, recent literature on related heterocycles (such as 1,2,4-oxadiazoles) suggests alternative mild conditions for cyclodehydration and sulfonamide formation at room temperature using bases like tetrabutylammonium hydroxide or potassium hydroxide in aprotic solvents (DMSO, DMF). These methods offer high yields (up to 95%) and mild reaction conditions but are more commonly applied to oxadiazole systems rather than oxazole sulfonamides.

Summary Table of Preparation Parameters

Parameter	Typical Conditions/Values	Comments
Starting material	1,2-Oxazole-4-acetic acid	Commercially available or synthesized
Sulfonating agent	Chlorosulfonic acid or chlorosulfonic acid:dioxane complex	Acts as reagent and solvent
Solvent	Toluene, dichloroethane, ethyl acetate	Reaction medium for sulfonation
Temperature (sulfonation)	70–85 °C	Ensures complete sulfonation
Neutralization agent	25% aqueous sodium hydroxide	Quenches excess acid
Amidation reagent	Ammonia gas or aqueous ammonia	Forms sulfonamide bond
Temperature (amidation)	30–60 °C	Mild conditions to avoid decomposition
Purification solvent	45-55% aqueous isopropanol, ethanol	Recrystallization for high purity
Product purity	>99% (HPLC)	Suitable for pharmaceutical use
Yield	85–98%	High yield with optimized conditions

Q & A

Q. Optimization Strategies :

• Vary solvent polarity (DMF vs. THF) to influence reaction kinetics.
• Use stoichiometric ratios (1:1.2 for nucleophile:electrophile) to minimize byproducts.
• Monitor reaction progress via TLC or HPLC for intermediate purity .

Table 1 : Common Synthesis Conditions for Oxazole-Acetic Acid Derivatives

Reaction Step	Reagents/Catalysts	Conditions	Key Considerations
Oxazole formation	KMnO₄, DMF	60–80°C, reflux	Exothermic control; pH 6–8
Sulfonamido coupling	NaOH, nucleophilic agents	RT, N₂ atmosphere	Stoichiometric precision
Acetic acid functionalization	H₂O/EtOH, HCl	50°C, pH 7–9	Hydrolysis monitoring

Basic: What spectroscopic and chromatographic techniques are essential for characterizing purity and structure?

Q. Methodological Answer :

• NMR Spectroscopy : 1H/13C NMR confirms proton environments (e.g., oxazole ring protons at δ 8.1–8.3 ppm) and carbon骨架 integrity. Deuterated solvents (DMSO-d₆) are preferred for solubility and signal resolution .
• X-ray Crystallography : SHELX-based refinement (SHELXL) resolves absolute configuration and hydrogen-bonding networks, requiring high-quality single crystals grown via vapor diffusion .
• HPLC-MS : Reverse-phase C18 columns (ACN/H₂O gradient) assess purity (>98%) and detect sulfonamide-related impurities .

Table 2 : Analytical Methods for Structural Validation

Technique	Application	Sensitivity Considerations
1H/13C NMR	Proton/carbon environment mapping	High purity (>95%) required
X-ray diffraction	Absolute stereochemistry determination	Crystal size >0.2 mm³ for resolution
HPLC-MS	Purity assessment (+ byproduct detection)	Column choice impacts retention times

Basic: What safety precautions are critical when handling this compound?

Q. Methodological Answer :

• PPE : Chemical-impermeable gloves (nitrile), safety goggles, and lab coats to prevent dermal/ocular exposure .
• Ventilation : Use fume hoods during synthesis to avoid inhalation of vapors/dust.
• Spill Management : Neutralize acidic residues with sodium bicarbonate; avoid drain contamination .

Advanced: How can researchers resolve contradictions in spectroscopic data (e.g., NMR vs. X-ray)?

Q. Methodological Answer :

• Cross-Validation : Compare NMR-derived torsion angles with X-ray data. For example, discrepancies in sulfonamide conformation may arise from solution vs. solid-state dynamics .
• DFT Calculations : Optimize molecular geometry using Gaussian or ORCA to reconcile experimental vs. theoretical NMR shifts .
• Dynamic NMR : Variable-temperature studies (e.g., –40°C to 80°C) to detect rotational barriers in sulfonamide groups .

Advanced: What computational approaches predict reactivity/stability under experimental conditions?

Q. Methodological Answer :

• Molecular Dynamics (MD) : Simulate solvation effects (water/DMSO) to assess hydrolytic stability of the oxazole ring.
• QM/MM Modeling : Study sulfonamide nucleophilicity in enzymatic environments (e.g., binding to serine proteases) .
• pKa Prediction : Tools like MarvinSketch estimate acidic/basic sites (e.g., acetic acid moiety, pKa ~2.5) to guide pH-sensitive reactions .

Advanced: How to design crystallization trials for high-quality single crystals?

Q. Methodological Answer :

• Solvent Screening : Test mixed solvents (e.g., EtOH/H₂O, DCM/hexane) for slow evaporation.
• Temperature Gradients : Use gradient baths (4°C to 40°C) to identify optimal nucleation conditions.
• SHELX Refinement : Employ TWINABS for data scaling if crystals exhibit twinning .

Advanced: How to elucidate sulfonamide participation in biological interactions?

Q. Methodological Answer :

• Isothermal Titration Calorimetry (ITC) : Quantify binding affinity (Kd) with target enzymes .
• Site-Directed Mutagenesis : Modify active-site residues (e.g., Ser195 in proteases) to assess sulfonamide inhibitory mechanisms .
• Kinetic Studies : Measure kcat/Km changes under varying inhibitor concentrations .